Cas no 105112-81-0 (Bis[4-(3-nitrophenoxy)phenyl]methanone)

Bis[4-(3-nitrophenoxy)phenyl]methanone structure
105112-81-0 structure
Product Name:Bis[4-(3-nitrophenoxy)phenyl]methanone
CAS No:105112-81-0
MF:C25H16N2O7
MW:456.403746604919
CID:1150575
PubChem ID:19093133
Update Time:2025-04-20

Bis[4-(3-nitrophenoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • Bis[4-(3-nitrophenoxy)phenyl]methanone
    • 105112-81-0
    • SCHEMBL9157193
    • DTXSID70598005
    • Inchi: 1S/C25H16N2O7/c28-25(17-7-11-21(12-8-17)33-23-5-1-3-19(15-23)26(29)30)18-9-13-22(14-10-18)34-24-6-2-4-20(16-24)27(31)32/h1-16H
    • InChI Key: QCSMPLHIPFMQOY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 456.09575085g/mol
  • Monoisotopic Mass: 456.09575085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 127Ų
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